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Compound of Interest

N-(2-Bromo-4-
Compound Name:
methylphenyl)acetamide

Cat. No.: B181042

Audience: Researchers, scientists, and drug development professionals.

Introduction

N-(2-Bromo-4-methylphenyl)acetamide, with a CAS Number of 614-83-5, is a chemical
intermediate.[1][2][3] This technical guide provides a detailed overview of its physical
appearance and melting point, outlines the standard experimental protocols for their
determination, and presents this information in a structured format for scientific and research
applications.

Physicochemical Data

The key physical properties of N-(2-Bromo-4-methylphenyl)acetamide are summarized in the
table below. This data is essential for its handling, storage, and use in further synthetic
applications.
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Property Value Source
) N-(2-bromo-4-
Chemical Name . [11[3]
methylphenyl)acetamide
Synonyms 2'-Bromo-4'-methylacetanilide [2][3]
CAS Number 614-83-5 [1]12113]
Molecular Formula C9H10BrNO [1112]
Molecular Weight 228.09 g/mol [2][3]

) White to light yellow to light red
Physical Appearance [2]
powder or crystals

Melting Point 118-121 °C [2]

Experimental Protocols

The following sections detail the standard methodologies for determining the physical
appearance and melting point of a solid organic compound like N-(2-Bromo-4-
methylphenyl)acetamide.

Determination of Physical Appearance

The physical appearance is determined through qualitative visual inspection under controlled
laboratory conditions.

Objective: To qualitatively describe the physical state (e.g., powder, crystals) and color of the
substance at ambient temperature.

Apparatus:
e Spatula
o White, non-reflective watch glass or weighing paper

o Proper laboratory lighting (full-spectrum light source)
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Procedure:

Place a small, representative sample (approximately 10-20 mg) of the substance onto a
clean, dry watch glass or a piece of white weighing paper.

e Spread the sample thinly with a clean spatula to observe the individual particles.
o Observe the sample against the white background under bright, neutral laboratory lighting.

e Record the physical form of the sample, noting whether it is crystalline, amorphous, or a
powder. If crystalline, the general shape of the crystals can be noted.

o Record the color of the sample. For non-uniform samples, note the range of colors present.

Determination of Melting Point

The melting point is determined using a capillary melting point apparatus. This method
identifies the temperature range over which the solid-to-liquid phase transition occurs.

Objective: To determine the temperature range from the initial appearance of liquid (onset of
melting) to the complete liquefaction of the sample.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar digital device)

Capillary tubes (sealed at one end)

Spatula

Mortar and pestle (if sample consists of large crystals)
Procedure:

o Sample Preparation: Ensure the sample is completely dry and finely powdered. If necessary,
gently grind any large crystals using a mortar and pestle.

o Capillary Loading: Pack the dry powder into the open end of a capillary tube to a depth of 2-3
mm. This is achieved by tapping the sealed end of the tube on a hard surface to compact the
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sample.

o Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point
apparatus.

e Heating:

o If the approximate melting point is known, rapidly heat the block to about 15-20 °C below
the expected melting point.

o Decrease the heating rate to a slow and steady 1-2 °C per minute. A slow heating rate is
critical for an accurate reading.

e Observation:
o Observe the sample through the magnifying lens.
o Record the temperature (T1) at which the first drop of liquid appears.

o Continue heating and observing. Record the temperature (T2) at which the last solid
particle melts and the entire sample becomes a clear liquid.

e Reporting: The melting point is reported as the range from T1 to T2 (e.g., 118-121 °C).

Visualized Experimental Workflow

The logical flow for the characterization of the physical properties of N-(2-Bromo-4-
methylphenyl)acetamide is depicted in the following diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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